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Abstract
This document provides detailed protocols for the preparation of standard aqueous solutions of

chromic nitrate. Standard solutions with precise concentrations are critical for a wide range of

analytical, research, and quality control applications, including catalyst synthesis and corrosion

inhibition.[1] This application note outlines the necessary materials, safety precautions, and

step-by-step procedures for preparing both molar and parts-per-million (ppm) concentration

standards of chromium from chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O).

Safety Precautions and Handling
Chromium nitrate is an oxidizing agent and presents several health hazards.[2] Strict

adherence to safety protocols is mandatory.

General Handling: Use with adequate ventilation and avoid breathing in vapor or dust.[3]

Avoid contact with skin, eyes, and clothing.[2][3] Wash hands thoroughly after handling.[3][4]

Hazard Statements: May intensify fire; it is an oxidizer.[2] It is harmful if swallowed and

causes skin and serious eye irritation.[2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, protective gloves, and a lab coat.[2][4][5]

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[2][3][5] Store

away from combustible materials, reducing agents, and other incompatible substances like
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powdered metals.[3][5][6]

Disposal: Dispose of waste and surplus solutions according to all applicable federal, state,

and local regulations. It is recommended to contact a licensed professional waste disposal

service.[6]

Materials and Equipment
Chemicals:

Chromium(III) nitrate nonahydrate (Cr(NO₃)₃·9H₂O), Reagent Grade or higher (Molar

Mass: 400.15 g/mol ).[3][7]

Deionized or distilled water.

Equipment:

Analytical balance (accurate to at least 0.1 mg)

1 L Class A volumetric flasks

Glass beakers (e.g., 400 mL)

Magnetic stirrer and stir bar

Weighing paper or boat

Spatula

Funnel

Wash bottle with deionized water

Appropriately labeled chemical storage bottles (e.g., amber glass)

Quantitative Data Summary
The following table summarizes the required mass of chromium(III) nitrate nonahydrate for

preparing common standard solutions.
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Desired
Concentration

Chemical
Formula Used

Molar Mass (
g/mol )

Mass Required
per 1 L of
Solution

Source

0.1 M Cr(NO₃)₃ Cr(NO₃)₃·9H₂O 400.15 40.0 g [8]

1000 ppm Cr³⁺ Cr(NO₃)₃·9H₂O 400.15 7.6960 g [9]

Experimental Workflow Diagram
The following diagram illustrates the general workflow for preparing a standard solution from a

solid solute.
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Diagram 1: Standard Solution Preparation Workflow
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Caption: Workflow for preparing a standard solution from a solid salt.
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Experimental Protocols
Protocol 1: Preparation of 1 L of 0.1 M Chromic Nitrate
Solution
This protocol yields a solution with a concentration of 0.1 moles of Cr(NO₃)₃ per liter.

Calculation: Based on the molar mass of Cr(NO₃)₃·9H₂O (400.15 g/mol ), 40.0 g are required

for 1 L of a 0.1 M solution.[8]

Weighing: Accurately weigh 40.0 g of Cr(NO₃)₃·9H₂O using an analytical balance and a

clean weighing boat.

Dissolution: Transfer the weighed solid into a 400 mL beaker. Add approximately 250 mL of

deionized water and a magnetic stir bar. Place the beaker on a magnetic stirrer and stir until

the solid is completely dissolved.[10] The solution should be violet in color.[3]

Transfer: Carefully remove the stir bar. Using a funnel, quantitatively transfer the solution

from the beaker into a 1 L Class A volumetric flask.

Rinsing: Rinse the beaker and the funnel three times with small portions of deionized water,

ensuring all the rinse water is collected in the volumetric flask.

Dilution: Add deionized water to the volumetric flask until the bottom of the meniscus reaches

the calibration mark.

Mixing: Stopper the flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Storage: Transfer the final solution to a clean, dry, and clearly labeled storage bottle. Never

store standard solutions in a volumetric flask.[10] Store as per the safety guidelines in

Section 1. The solution is stable under normal storage conditions.[3]

Protocol 2: Preparation of 1 L of 1000 ppm Chromium
(Cr³⁺) Standard Solution
This protocol yields a solution containing 1000 mg of chromium per liter.
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Calculation: To obtain 1000 mg (1.0 g) of Cr³⁺, the required mass of Cr(NO₃)₃·9H₂O must be

calculated based on the atomic weight of chromium (51.996 g/mol ) and the molar mass of

the hydrate (400.15 g/mol ). Mass = (1.0 g Cr) * (400.15 g Cr(NO₃)₃·9H₂O / 51.996 g Cr) =

7.6960 g

Weighing: Accurately weigh 7.6960 g of Cr(NO₃)₃·9H₂O using an analytical balance.[9]

Dissolution: Transfer the weighed solid into a 400 mL beaker. Add approximately 250 mL of

deionized water and stir until the solid is completely dissolved.[9]

Transfer: Using a funnel, quantitatively transfer the dissolved solution into a 1 L Class A

volumetric flask.

Rinsing: Rinse the beaker and funnel thoroughly with small volumes of deionized water,

adding the rinsings to the flask.

Dilution: Carefully add deionized water to the volumetric flask to bring the final volume to the

1 L calibration mark.[9]

Mixing: Stopper the flask and invert it multiple times to ensure complete mixing and

homogeneity.

Storage: Transfer the prepared 1000 ppm standard solution to a suitable, labeled storage

bottle. Store according to the safety guidelines. The solution has a fair shelf life when stored

in a cool, dry environment.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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